rac 1,4-Diallyl-2,5-dimethylpiperazine
Overview
Description
Rac 1,4-Diallyl-2,5-dimethylpiperazine, also known as RADDMP, is an organic compound with a molecular formula of C9H19N. It is a white crystalline solid that is soluble in water and organic solvents. It is a derivative of piperazine and can be used as a building block in the synthesis of a variety of compounds. RADDMP has found use in a variety of scientific research applications, including drug development, biochemistry, and physiology.
Scientific Research Applications
Crystal and Molecular Structure Studies
The molecular and crystal structure of compounds related to rac 1,4-diallyl-2,5-dimethylpiperazine has been a subject of research. For instance, the crystal structure of 1,4-bis(chloroacetyl)-trans-2,5-dimethylpiperazine, a model compound, was studied using X-ray diffractometer data, revealing insights into the flattened-chair conformation of the trans-2,5-dimethylpiperazine ring and its molecular composition (Bassi & Scordamaglia, 1977).
Asymmetric Synthesis
Research on asymmetric synthesis using heterocyclic intermediates involves the synthesis of certain amino acids from compounds related to rac 1,4-diallyl-2,5-dimethylpiperazine. This synthesis pathway has been explored for the production of tert-leucine and related amino acids (Groth et al., 1993).
Sensor Development
The development of label-free electrochemical sensors using related compounds has been investigated. This includes the use of a composite containing gold nanoparticles for the ultrasensitive detection of certain molecules, demonstrating the application of these compounds in biosensing technologies (Yang et al., 2016).
Medicinal Chemistry
In medicinal chemistry, derivatives of rac 1,4-diallyl-2,5-dimethylpiperazine have been explored. For example, 1-acyl-4-benzyl-2,5-transdimethyl-piperazine compounds have been claimed as CCR1 antagonists useful in the treatment of inflammatory diseases (Norman, 2006).
Material Science Applications
In material science, research into piperazine copolymers, which include variants of rac 1,4-diallyl-2,5-dimethylpiperazine, has been conducted for potential use in medical implants. This includes studying the thermal stability of these polymers and their suitability for applications such as cornea replacement in the eye (Bruck, 1969).
properties
IUPAC Name |
(2R,5S)-2,5-dimethyl-1,4-bis(prop-2-enyl)piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2/c1-5-7-13-9-12(4)14(8-6-2)10-11(13)3/h5-6,11-12H,1-2,7-10H2,3-4H3/t11-,12+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBAQYHQULMQHQA-TXEJJXNPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C(CN1CC=C)C)CC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN([C@H](CN1CC=C)C)CC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40652542 |
Source
|
| Record name | (2R,5S)-2,5-Dimethyl-1,4-di(prop-2-en-1-yl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40652542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
rac 1,4-Diallyl-2,5-dimethylpiperazine | |
CAS RN |
738577-06-5 |
Source
|
| Record name | (2R,5S)-2,5-Dimethyl-1,4-di(prop-2-en-1-yl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40652542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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